1-Benzothiophen-7-amine hydrochloride
Overview
Description
1-Benzothiophen-7-amine hydrochloride is a chemical compound with the molecular formula C8H8ClNS . It has a molecular weight of 185.674 Da .
Synthesis Analysis
The synthesis of benzothiophene motifs, which include 1-Benzothiophen-7-amine hydrochloride, can be achieved under electrochemical conditions by the reaction of sulfonhydrazides with internal alkynes . This process involves the formation of a quaternary spirocyclization intermediate by selective ipso-addition .Molecular Structure Analysis
The InChI code for 1-Benzothiophen-7-amine hydrochloride is1S/C8H11NS.ClH/c9-7-3-1-2-6-4-5-10-8(6)7;/h4-5,7H,1-3,9H2;1H . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule. Chemical Reactions Analysis
Amines, such as 1-Benzothiophen-7-amine hydrochloride, can undergo a variety of reactions. These include alkylation, acylation, and elimination reactions . For example, primary and secondary amines can be alkylated by reaction with a primary alkyl halide . Amines can also be converted into alkenes by an elimination reaction .Scientific Research Applications
- Benzothiophene derivatives have shown promise as potential anti-diabetic agents. They may modulate glucose metabolism, enhance insulin sensitivity, or inhibit enzymes involved in glucose regulation .
- Research suggests that benzothiophene compounds possess anti-cancer activity. They may interfere with cancer cell growth, induce apoptosis, or inhibit specific signaling pathways involved in tumorigenesis .
- Benzothiophenes exhibit anti-inflammatory properties. They may suppress pro-inflammatory cytokines, inhibit cyclooxygenase (COX) enzymes, or modulate immune responses .
- These compounds have been investigated for their antioxidant effects. Antioxidants help protect cells from oxidative stress and may play a role in preventing various diseases .
- Benzothiophene derivatives have demonstrated activity against Mycobacterium tuberculosis, the causative agent of tuberculosis. They may serve as potential leads for new anti-tubercular drugs .
- Benzothiophenes exhibit antimicrobial activity against bacteria, fungi, and other pathogens. They may disrupt microbial membranes or interfere with essential cellular processes .
Anti-Diabetic Activity
Anti-Cancer Properties
Anti-Inflammatory Effects
Antioxidant Potential
Anti-Tubercular Activity
Antimicrobial Properties
Additionally, benzothiophenes interact with specific biological targets, including enzymes, receptors, and ion channels. These interactions contribute to their diverse effects in medicinal chemistry .
Future Directions
Benzothiophenes, including 1-Benzothiophen-7-amine hydrochloride, have diverse applications in medicinal chemistry and materials science . The development of efficient methods for the construction of benzothiophene and its derivatives is of great importance . Future research may focus on developing novel and green methods for synthesizing such functional benzothiophene derivatives .
properties
IUPAC Name |
1-benzothiophen-7-amine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7NS.ClH/c9-7-3-1-2-6-4-5-10-8(6)7;/h1-5H,9H2;1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OFOPBAAEGYFZKL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C(=C1)N)SC=C2.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8ClNS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
185.67 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Benzothiophen-7-amine hydrochloride | |
CAS RN |
1423026-20-3 |
Source
|
| Record name | 1-benzothiophen-7-amine hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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